N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-isobutoxybenzenesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-8-yl)-4-(2-methylpropoxy)benzenesulfonamide
• InChI: InChI=1S/C24H30N2O5S/c1-6-13-26-21-12-7-18(14-22(21)31-16-24(4,5)23(26)27)25-32(28,29)20-10-8-19(9-11-20)30-15-17(2)3/h6-12,14,17,25H,1,13,15-16H2,2-5H3
• InChI Key: YTTAYYVTWJBEKE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)C(CO3)(C)C)CC=C
• Molecular Formula: C24H30N2O5S
• Molecular Weight: 458.6 g/mol
• CAS No.: 922123-90-8

Description

N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-isobutoxybenzenesulfonamide is a useful research compound. Its molecular formula is C24H30N2O5S and its molecular weight is 458.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Multicomponent Syntheses : A study by Shaabani et al. (2010) explored novel one-pot multicomponent reactions involving 2-aminophenols and Meldrum's acid, leading to the synthesis of tetrahydrobenzo[b][1,4]oxazepine derivatives in good to excellent yields at ambient temperature (Shaabani et al., 2010).

• Spectroscopic and X-ray Diffraction Studies : Almansour et al. (2016) conducted synthesis, spectroscopic, and X-ray diffraction studies of benzimidazole-tethered oxazepine heterocyclic hybrids, offering insights into the structure and potential applications of similar compounds (Almansour et al., 2016).

• Unprotected Primary Sulfonamide Group : A study by Sapegin et al. (2018) highlighted the role of the primary sulfonamide group in facilitating ring-forming cascades en route to polycyclic [1,4]oxazepine-based carbonic anhydrase inhibitors (Sapegin et al., 2018).

• Eco-friendly Synthesis : Babazadeh et al. (2016) reported an efficient, eco-friendly synthesis of benzoxazepine and malonamide derivatives, highlighting the potential for green chemistry approaches in synthesizing compounds like tetrahydrobenzo[b][1,4]oxazepine (Babazadeh et al., 2016).

Potential Applications in Medicine and Pharmacology

• Carbonic Anhydrase Inhibitors : The work by Sapegin et al. (2018) suggests potential applications of [1,4]oxazepine-based compounds as carbonic anhydrase inhibitors, which could be significant in therapeutic contexts (Sapegin et al., 2018).

• Photodynamic Therapy : A study by Pişkin et al. (2020) discussed the synthesis of new benzenesulfonamide derivative groups, indicating potential applications in photodynamic therapy, particularly for cancer treatment (Pişkin et al., 2020).